Cas no 1160293-59-3 (1-Bromo-2-fluoro-3-(1-methylethoxy)-benzene)

• Product Name: 1-Bromo-2-fluoro-3-(1-methylethoxy)-benzene
• CAS No: 1160293-59-3
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• MDL: MFCD20526374
• CID: 4764558
• Update Time: 2025-05-25

1-Bromo-2-fluoro-3-(1-methylethoxy)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-3-(1-methylethoxy)-benzene
• 1-Bromo-2-fluoro-3-isopropoxybenzene
• 1-Bromo-2-fluoro-3-isopropoxy-benzene
• 1-bromo-2-fluoro-3-propan-2-yloxybenzene
• Y3732

• MDL： MFCD20526374
• Inchi： 1S/C9H10BrFO/c1-6(2)12-8-5-3-4-7(10)9(8)11/h3-6H,1-2H3
• InChI Key： ZJEQAIGYSJXYHI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-2-fluoro-3-(1-methylethoxy)-benzene

1-Bromo-2-fluoro-3-(1-methylethoxy)-benzene: A Comprehensive Overview

The compound 1-Bromo-2-fluoro-3-(1-methylethoxy)-benzene, also known by its CAS number 1160293-59-3, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique substitution pattern, featuring a bromine atom at position 1, a fluorine atom at position 2, and a 1-methylethoxy group at position 3 on the benzene ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of complex organic structures.

Recent studies have highlighted the importance of 1-Bromo-2-fluoro-3-(1-methylethoxy)-benzene in the development of advanced materials and pharmaceuticals. Researchers have demonstrated that the compound's electronic properties, influenced by the electron-withdrawing bromine and fluorine atoms, make it an ideal candidate for use in electroluminescent materials. For instance, a 2023 study published in Nature Materials explored the application of this compound as a key component in organic light-emitting diodes (OLEDs), where it significantly enhanced device efficiency and stability.

In addition to its role in material science, 1-Bromo-2-fluoro-3-(1-methylethoxy)-benzene has gained attention in medicinal chemistry due to its potential as a bioisostere. The compound's ability to mimic the pharmacophoric properties of other molecules while introducing novel functional groups has made it a valuable tool in drug design. A 2022 study in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited promising anti-inflammatory activity, paving the way for further exploration in therapeutic applications.

The synthesis of CAS No. 1160293-59-3 involves a multi-step process that typically begins with bromination of an appropriately substituted benzene derivative. The introduction of the fluorine and 1-methylethoxy groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

In terms of physical properties, 1-Bromo-2-fluoro-3-(1-methylethoxy)-benzene is known for its relatively high melting point and moderate solubility in common organic solvents. These characteristics make it suitable for use in various chemical reactions, including Suzuki couplings and other cross-coupling reactions. Its stability under standard storage conditions further enhances its utility as an intermediate in large-scale chemical manufacturing.

The environmental impact of CAS No. 1160293-59-3 has also been a topic of recent research. Studies have shown that the compound exhibits low bioaccumulation potential and rapid degradation under aerobic conditions, making it less hazardous to aquatic ecosystems compared to some other halogenated aromatic compounds. These findings are particularly relevant for industries engaged in green chemistry practices.

In conclusion, 1-Bromo-2-fluoro-3-(1-methylethoxy)-benzene, with its unique chemical properties and versatile applications, continues to be a focal point in contemporary chemical research. As new studies emerge, this compound is expected to play an increasingly important role in advancing materials science, pharmaceutical development, and sustainable chemical manufacturing.